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Compound of Interest

Compound Name: Methiocarb sulfone-d3

Cat. No.: B15140546

Application Notes
Introduction

Methiocarb is a carbamate pesticide that has been utilized as an insecticide, molluscicide, and
bird repellent since the 1960s.[1] Due to its potential toxicity and environmental impact,
monitoring its presence and that of its degradation products in various environmental matrices
is of significant importance. The European Union, for instance, withdrew its approval for use as
a plant protection product in 2020.[1] Methiocarb undergoes transformation in the environment,
primarily through oxidation, to form metabolites such as Methiocarb sulfoxide and Methiocarb
sulfone.[1][2] These metabolites can also exhibit toxicity and are often included in monitoring
programs.

Methiocarb sulfone-d3 is the deuterated form of Methiocarb sulfone. Isotope-labeled internal
standards, such as Methiocarb sulfone-d3, are crucial for accurate quantification in analytical
chemistry, particularly in complex environmental samples. They are chemically identical to the
analyte of interest but have a different mass due to the presence of heavy isotopes. This mass
difference allows for their distinct detection by mass spectrometry (MS), enabling correction for
matrix effects and variations in sample preparation and instrument response. The use of
Methiocarb sulfone-d3 as an internal standard significantly improves the accuracy, precision,
and reliability of analytical methods for the determination of Methiocarb and its metabolites in
environmental monitoring studies.

Applications
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The primary application of Methiocarb sulfone-d3 is as an internal standard in quantitative
analytical methods, most notably liquid chromatography-tandem mass spectrometry (LC-
MS/MS), for the detection of Methiocarb and its metabolites in various environmental matrices.
These matrices include:

o Water: Monitoring of surface water, groundwater, and wastewater for pesticide
contamination.

e Soil and Sediment: Assessing the persistence and mobility of Methiocarb and its degradation
products in terrestrial and aquatic environments.

 Biota: Investigating the bioaccumulation of these compounds in organisms.

o Food and Agricultural Products: Ensuring food safety by quantifying residue levels in crops.

[3114]

By compensating for analytical variability, Methiocarb sulfone-d3 allows for the generation of
high-quality data essential for environmental risk assessment, regulatory compliance, and
remediation studies.

Chemical Properties

Property Value

Chemical Name Methiocarb-d3 Sulfone

Methylcarbamic Acid 4-(Methylsulfonyl)-3,5-xylyl

Synenyms Ester-d3; Mesurol Sulfone-d3
Molecular Formula C11H12D3NO4S

Molecular Weight 260.32 g/mol

Storage 2-8°C Refrigerator

(Data sourced from Pharmaffiliates)[5]

Quantitative Data Summary
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The following tables summarize key quantitative data related to the analysis of Methiocarb and
its metabolites in environmental samples. The use of an internal standard like Methiocarb
sulfone-d3 is critical for achieving the reported levels of sensitivity and accuracy.

Table 1: Analytical Method Parameters for Methiocarb and its Metabolites
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Table 2: Mass Spectrometry Transitions for Methiocarb and its Metabolites
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Quantitation Confirmation
Compound MSI/MS lon MSI/MS lon Reference
Transition (m/z) Transition (m/z)
Methiocarb 226 - 169 226 - 121 [718]
Methiocarb sulfoxide 242 - 185 242 - 170 [7]
Methiocarb sulfone 258 - 107 258 - 202 [718]

Experimental Protocols

Protocol 1: Analysis of Methiocarb and its Metabolites in
Soil by LC-MSIMS

This protocol is adapted from the methodology described by the Environmental Protection
Agency.[6][8]

1. Sample Preparation and Extraction
» Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

o Spike the sample with a known concentration of Methiocarb sulfone-d3 internal standard
solution.

e Add 20 mL of acetonitrile.

o Shake vigorously for 1 hour on a wrist-action shaker.

o Centrifuge at 3000 rpm for 5 minutes.

o Transfer the supernatant to a clean tube.

2. Clean-up (Solid Phase Extraction - SPE)

o Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

» Load the extracted supernatant onto the SPE cartridge.
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Wash the cartridge with 5 mL of 10% methanol in water.
Elute the analytes with 10 mL of acetonitrile.
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.
. LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:
o Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 pum).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in methanol.

o Gradient: Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, then return
to initial conditions.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 10 pL.

Mass Spectrometry (MS) Conditions:

o lonization Mode: Electrospray lonization (ESI), positive mode.
o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor the transitions listed in Table 2 for the native analytes and the
corresponding transition for Methiocarb sulfone-d3.

. Quantification

Generate a calibration curve using standards of Methiocarb, Methiocarb sulfoxide, and
Methiocarb sulfone at concentrations ranging from 2 ng/mL to 100 ng/mL, with each
standard containing a constant concentration of Methiocarb sulfone-d3.
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» Calculate the analyte concentration in the samples by comparing the peak area ratio of the
analyte to the internal standard against the calibration curve.

Protocol 2: Analysis of Methiocarb and its Metabolites in
Water by LC-MS/MS

This protocol is a generalized procedure based on established environmental chemistry
methods.[7]

1. Sample Preparation

e Collect a 100 mL water sample in a clean glass bottle.

 Acidify the sample to pH 3 with formic acid to improve analyte stability.

o Spike the sample with a known amount of Methiocarb sulfone-d3 internal standard.
2. Extraction (Liquid-Liquid Extraction)

o Transfer the water sample to a 250 mL separatory funnel.

e Add 50 mL of dichloromethane and shake vigorously for 2 minutes.

» Allow the layers to separate and collect the organic (bottom) layer.

* Repeat the extraction twice more with fresh 50 mL portions of dichloromethane.

o Combine the organic extracts.

3. Concentration and Reconstitution

» Dry the combined extract by passing it through a column of anhydrous sodium sulfate.
o Evaporate the solvent to near dryness using a rotary evaporator at 40°C.

o Transfer the residue to a vial and evaporate to complete dryness under a gentle stream of
nitrogen.
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¢ Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.
4. LC-MS/MS Analysis and Quantification

¢ Follow the LC-MS/MS conditions and quantification procedure as described in Protocol 1.
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Caption: Simplified metabolic pathway of Methiocarb in the environment.
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Caption: Experimental workflow for soil sample analysis.
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Caption: Role of internal standard in accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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